Cas no 309718-03-4 (1,3-Propanediamine,N1-1H-benzimidazol-2-yl-)

• Product name: 1,3-Propanediamine,N1-1H-benzimidazol-2-yl-
• CAS No: 309718-03-4
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 300609
• PubChem ID: 11593576

1,3-Propanediamine,N1-1H-benzimidazol-2-yl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N1-1H-benzimidazol-2-yl-
• 1,3-Propanediamine,N-1H-benzimidazol-2-yl- (9CI)
• 2-(3-Aminopropylamino)benzimidazole
• N1-(1H-Benzimidazol-2-yl)propane-1,3-diamine
• N1-(1H-benzo[d]imidazol-2-yl)propane-1,3-diamine
• SCHEMBL6034415
• 309718-03-4
• PHNONJHYIWLWCZ-UHFFFAOYSA-N

• Inchi： InChI=1S/C10H14N4/c11-6-3-7-12-10-13-8-4-1-2-5-9(8)14-10/h1-2,4-5H,3,6-7,11H2,(H2,12,13,14)
• InChI Key： PHNONJHYIWLWCZ-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2NC=1NCCCN

Computed Properties

• Exact Mass: 190.121846464g/mol
• Monoisotopic Mass: 190.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.7Ų